Cas no 740736-19-0 (1H-Pyrazole-1-propanoicacid, a-amino-, methyl ester, (aS)-)
740736-19-0 structure
Product Name:1H-Pyrazole-1-propanoicacid, a-amino-, methyl ester, (aS)-
CAS No:740736-19-0
MF:C7H11N3O2
MW:169.181141138077
CID:560048
PubChem ID:45082686
Update Time:2025-04-19
1H-Pyrazole-1-propanoicacid, a-amino-, methyl ester, (aS)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-1-propanoicacid, a-amino-, methyl ester, (aS)-
- 1H-Pyrazole-1-propanoicacid, a-amino-, methyl ester, (S)- (9CI)
- 1H-Pyrazole-1-propanoicacid,alpha-amino-,methylester,(S)-(9CI)
- methyl (2S)-2-amino-3-pyrazol-1-ylpropanoate
- SCHEMBL5225713
- 740736-19-0
- (S)-Methyl 2-amino-3-(1H-pyrazol-1-yl)propanoate
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- Inchi: 1S/C7H11N3O2/c1-12-7(11)6(8)5-10-4-2-3-9-10/h2-4,6H,5,8H2,1H3/t6-/m0/s1
- InChI Key: CBKIBRUHOBWZGS-LURJTMIESA-N
- SMILES: O(C)C([C@H](CN1C=CC=N1)N)=O
Computed Properties
- Exact Mass: 169.085
- Monoisotopic Mass: 169.085
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 70.1A^2
- XLogP3: -0.8
1H-Pyrazole-1-propanoicacid, a-amino-, methyl ester, (aS)- Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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